Cas no 454709-92-3 (tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate
• CAS No: 454709-92-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD18073323
• CID: 1040932
• PubChem ID: 56932104
• Update Time: 2025-06-13

tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate
• 3-Amino-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate
• SB20069
• 1-Boc-3-amino-4-hydroxypiperidine
• (3S,4S)-1-Boc-3-amino-4-hydroxypiperidine
• W17547
• MFCD28502771
• MFCD28502772
• LUQURLQDYAJECW-UHFFFAOYSA-N
• SCHEMBL160091
• SB20068
• 1638759-83-7
• 1523530-23-5
• (3R,4S)-1-Boc-3-amino-4-hydroxypiperidine
• SY100372
• SY100371
• AKOS016008766
• SY033570
• DTXSID60718891
• CS-0060925
• PS-18501
• SB13013
• tert-butyl cis-3-amino-4-hydroxy-piperidine-1-carboxylate
• SY033579
• MFCD18073323
• tert-butyl trans-3-amino-4-hydroxy-piperidine-1-carboxylate
• SY033580
• SB46533
• PB31963
• tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate
• MFCD26516418
• SB13014
• DB-352897
• cis-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate
• tert-Butyl3-amino-4-hydroxypiperidine-1-carboxylate
• (3R,4R)-1-Boc-3-amino-4-hydroxypiperidine
• EN300-135816
• 1268511-99-4
• 454709-92-3
• ZB1029
• (3S,4R)-1-Boc-3-amino-4-hydroxypiperidine
• 1-Piperidinecarboxylic acid, 3-aMino-4-hydroxy-, 1,1-diMethylethyl ester
• tert-butyl cis-3-amino-4-hydroxypiperidine-1-carboxylate
• MFCD22372694
• t-butyl 3-amino-4-hydroxypiperidin-1-carboxylate
• tert-butyl (3r,4r)-3-amino-4-hydroxypiperidine-1-carboxylate

• MDL： MFCD18073323
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6,11H2,1-3H3
• InChI Key： LUQURLQDYAJECW-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)CC1N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (69 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate (CAS No. 454709-92-3)

tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate (CAS No. 454709-92-3) is a highly versatile piperidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its amino and hydroxy functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features, including the tert-butyl carbamate protection, make it invaluable for drug discovery and medicinal chemistry applications.

In recent years, the demand for custom synthesis and high-purity intermediates like tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and peptide mimetics. Researchers are particularly interested in its role as a building block for kinase inhibitors and GPCR-targeted drugs, aligning with the growing focus on precision medicine and personalized therapies. The compound's chiral center at the 4-position also opens doors for stereoselective synthesis, a hot topic in modern asymmetric catalysis.

The synthesis of tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and reductive amination. Its water solubility and stability under physiological conditions make it suitable for in vitro and in vivo studies. Notably, its logP and hydrogen bond donor/acceptor properties align with Lipinski's Rule of Five, a key consideration in drug-likeness assessments—a frequently searched topic among computational chemists and QSAR modelers.

From an industrial perspective, 454709-92-3 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic hydrogenation and flow chemistry have optimized its production, reducing waste and energy consumption. These advancements resonate with the pharmaceutical industry's push toward environmentally friendly processes, a trend highlighted in recent ACS and RSC publications.

Analytical characterization of tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate relies on techniques like NMR, HPLC, and mass spectrometry, with purity thresholds exceeding 98% for most applications. Its spectral data (e.g., 1H-NMR chemical shifts) are frequently referenced in patent literature, underscoring its commercial relevance. For researchers, access to reliable reference standards and technical datasheets is crucial—a common pain point addressed by leading chemical suppliers.

Looking ahead, the compound's potential extends to bioconjugation and pro-drug design, areas gaining traction in ADC (antibody-drug conjugate) development. As AI-driven drug discovery platforms like AlphaFold and Schrödinger accelerate target identification, intermediates such as 454709-92-3 will remain indispensable. This aligns with Google Trends data showing rising searches for "piperidine scaffolds in drug design" and "Boc-protected amine applications".

In summary, tert-butyl 3-amino-4-hydroxy-piperidine-1-carboxylate exemplifies the intersection of synthetic chemistry and biomedical innovation. Its adaptability across hit-to-lead optimization and structure-activity relationship (SAR) studies ensures its enduring role in academic and industrial R&D. For those exploring heterocyclic chemistry or fragment-based drug discovery, this compound offers a compelling case study in molecular design and application.